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Compound of Interest

Compound Name: 1,2-Bis(trimethoxysilyl)ethane

Cat. No.: B097841

CAS Number: 18406-41-2 Synonyms: BTMSE, 1,2-Ethylenebis(trimethoxysilane), 1,1,1,4,4,4-
Hexamethoxy-1,4-disilabutane[1][2]

This technical guide provides a comprehensive overview of 1,2-Bis(trimethoxysilyl)ethane
(BTMSE), an organosilicon compound with significant applications in materials science,
chemical synthesis, and surface modification. It is intended for researchers, scientists, and
professionals in drug development and related fields.

Core Properties and Specifications

1,2-Bis(trimethoxysilyl)ethane is a dipodal silane characterized by an ethane bridge
connecting two silicon atoms, each bearing three hydrolyzable methoxy groups.[1][3] This
structure allows it to act as a robust crosslinking agent and a precursor for organic-inorganic
hybrid materials.[4][5] It is typically a colorless to pale yellow liquid.[1][6]

Physical and Chemical Data

The quantitative properties of 1,2-Bis(trimethoxysilyl)ethane are summarized in the table
below for easy reference.
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Property Value Source(s)
Molecular Formula CsH2206Si2 [L1[4151171
Molecular Weight 270.43 g/mol [11[2][5]
Appearance Colorless to straw liquid [4151617]
Density 1.073 g/mL at 25 °C [718]
Boiling Point 103-104 °C at 5 mmHg [2][71[8]
Refractive Index n20/D 1.409 [718]

Flash Point 109 °C [2][5]
Purity Typically =95% [51[7]
EINECS Number 242-285-6 [2][41[9]

Primary Applications and Functions

BTMSE's bifunctional nature, with six hydrolyzable groups, makes it a versatile reagent in
various fields.[3][5]

o Adhesives and Sealants: It is used as a crosslinking agent and adhesion promoter in sealant
and adhesive formulations, particularly for RTV silicone sealants, to enhance bonding to
surfaces and improve weather resistance.[4][5][6]

» Surface Modification & Coatings: BTMSE is employed to formulate primers that protect
metals from corrosion, offering a chromate-free alternative.[5] Its ability to form highly
crosslinked structures leads to superior barrier properties.[5] The silane can bond organic
materials to inorganic substrates, enhancing the mechanical properties and durability of
composite materials.[1]

e Sol-Gel Processes: It is a key precursor in the sol-gel synthesis of mesoporous organosilica
materials and organic-inorganic hybrid hollow nanospheres.[10] The ethane bridge imparts
flexibility and specific functionalities to the resulting silica network.[10]
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e Chemical Intermediate: BTMSE serves as a fundamental building block in the synthesis of
more complex silicone polymers and organometallic structures.[6][11][12]

Reaction Mechanism: Hydrolysis and Condensation

The primary utility of 1,2-Bis(trimethoxysilyl)ethane stems from its reactivity in the presence
of water. The process involves two key steps: hydrolysis and condensation.

e Hydrolysis: The methoxy groups (-OCH?s) attached to the silicon atoms react with water to
form silanol groups (-OH) and release methanol as a byproduct.[1][3]

o Condensation: The newly formed silanol groups are reactive and can condense with other
silanol groups (or remaining methoxy groups) to form stable siloxane bonds (-Si-O-Si-). This
process releases water or methanol and builds a crosslinked, three-dimensional network.[1]
[13]

This sol-gel process is influenced by factors such as pH, water concentration, solvent, and
temperature.[13]
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Crosslinked Polysiloxane
Network (-Si-O-Si-)

1,2-Bis(trimethoxysilyl)ethane Hydrolyzed Intermediate

(BTMSE) (Silanol Groups) Sspucpsacd
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1. Substrate Cleaning
(Acetone, Ethanol, DI Water)
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2. Sol Preparation
(BTMSE + Solvent + H20/Catalyst)

3. Hydrolysis/Condensation
(Stirring for 1-24h)

4. Film Deposition
(Dip, Spin, or Spray Coat)

5. Thermal Curing
(80-150°C)

End: Characterize Film
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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